Cas no 79-57-2 (Oxytetracycline)

Oxytetracycline is a broad-spectrum tetracycline antibiotic derived from Streptomyces rimosus. It exhibits bacteriostatic activity by inhibiting protein synthesis through binding to the 30S ribosomal subunit, effectively targeting Gram-positive and Gram-negative bacteria, as well as some atypical pathogens. Its key advantages include a well-established efficacy in treating infections in humans, livestock, and aquaculture, along with cost-effectiveness due to widespread production. Oxytetracycline is stable in formulations for oral, topical, and injectable use, with applications in veterinary medicine, agriculture (as a growth promoter), and aquaculture. Resistance monitoring is advised due to its prolonged use. Regulatory compliance varies by region, requiring adherence to withdrawal periods in food-producing animals.
Oxytetracycline structure
Oxytetracycline structure
Product Name:Oxytetracycline
CAS No:79-57-2
MF:C22H24N2O9
MW:460.433966636658
MDL:MFCD00003700
CID:34185
Update Time:2025-09-04

Oxytetracycline Chemical and Physical Properties

Names and Identifiers

    • biostat
    • 2-(AMINO-HYDROXY-METHYLIDENE)-4-DIMETHYLAMINO-5,6,10,11,12A-PENTAHYDROXY-6-METHYL-4,4A,5,5A-TETRAHYDROTETRACENE-1,3,12-TRIONE
    • OXYTETRACYCLINE
    • OXYTETRACYCLINE BASE
    • 12,12a-hexahydroxy-6-methyl-1,11-dioxo-10
    • 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-,2-Naphthacenecarboxamide
    • 5-hydroxy-tetracyclin
    • adamycin
    • antibiotictm25
    • berkmycen
    • biostatpa
    • dabicycline
    • fanterrin
    • geomycin(streptomycesrimosus)
    • geomycin(streptomycesvimosus)
    • geotilin
    • imperacin
    • Oxytetracycline (Terramycin)
    • (4S,4aR,5S,5aR,6S,12aS)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
    • (4S,4aR,5S,5aR,6S,12aS)-4-dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxonaphthacene-2-carboxamide
    • macocyn
    • Oxydon
    • oxypam
    • Oxytetracyclin
    • Oxytetracycline, 'can be used as secondary standard'
    • oxytetracyline
    • tarosin
    • terramicin
    • terramyc
    • Terramycin
    • terramycin dehydrate
    • tetran
    • 5-Hydroxytetracycline
    • 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
    • Oxitetraciclina
    • Terrafungine
    • Oxymycin
    • Oxyterracine
    • Oxytetracyclinum
    • Oxitetracyclin
    • Ryomycin
    • Geomycin
    • Oxitetracyclinum
    • Oxyterracin
    • Solkaciclina
    • Oxyterracyne
    • Ursocyclin
    • Ursocycline
    • Terramitsin
    • Riomitsin
    • Oksisyklin
    • Lenocycline
    • Proteroxyna
    • Teravit
    • Tarocyn
    • Antibiotic TM 25
    • Oxytetracycline (anhydrous)
    • Liquamycin LA 200
    • Biostat PA
    • Oxytetr
    • Doxycycline EP impurity E
    • Oxytetracycline Hydrochloride
    • (4S,4aR,5S,5aR,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide (ACI)
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo- (7CI, 8CI)
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-, [4S-(4α,4aα,5α,5aα,6β,12aα)]- (ZCI)
    • 4-Dimethylamino-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
    • Abbocin
    • Clinimycin
    • Erfamycin
    • Geomycin (Streptomyces vimosus)
    • LA 200
    • Liquamycin
    • MeSH ID: D010118
    • Mycoshield TMQTHC 20
    • NSC 9169
    • OTC
    • OTC (antibiotic)
    • Oxatets
    • Oxiter 200
    • OXTC
    • Oxy-Kesso-Tetra
    • Oxycline
    • Oxyject LA
    • Oxylim
    • Oxymed 50
    • Oxymykoin
    • Oxysentin 100
    • Oxytetracycline amphoteric
    • Oxytetral
    • Oxytetracycline
    • MDL: MFCD00003700
    • Inchi: 1S/C22H24N2O9/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29/h4-6,12-14,17,25,27-29,32-33H,1-3H3,(H2,23,31)/t12-,13-,14+,17+,21-,22+/m1/s1
    • InChI Key: IWVCMVBTMGNXQD-PXOLEDIWSA-N
    • SMILES: O[C@@]12C(=O)C(C(=O)N)=C(O)[C@@H](N(C)C)[C@@H]1[C@H]([C@@H]1[C@@](O)(C)C3C=CC=C(C=3C(=O)C1=C2O)O)O

Computed Properties

  • Exact Mass: 460.14800
  • Monoisotopic Mass: 460.14818
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 168
  • XLogP3: -1.6
  • Topological Polar Surface Area: 202

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.6340
  • Melting Point: 183 ºC
  • Boiling Point: 817.08°C at 760 mmHg
  • Flash Point: 447.954°C
  • Refractive Index: 1.6500 (estimate)
  • Solubility: Sparingly soluble in aqueous solution at 0.6 mg/mL
  • Water Partition Coefficient: 0.2 g/L
  • PSA: 201.85000
  • LogP: -0.54330
  • Specific Rotation: -223 º (c=1 0.03N HCl)
  • Solubility: Slightly soluble in water, soluble in alcohol and ether

Oxytetracycline Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: R36;R63
  • Safety Instruction: S22-S24/25-S36/37/39-S26
  • RTECS:QI7875000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36; R63
  • Safety Term:S26;S36/37/39
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Oxytetracycline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: NADPH ,  5′-ATP ,  Sodium tripolyphosphate Catalysts: Oxytetracycline synthetase Solvents: Water ;  pH 7.8
Reference
Directed Multistep Biocatalysis for the Synthesis of the Polyketide Oxytetracycline in Permeabilized Cells of Escherichia coli
Krauser, Steffen; Hoffmann, Thomas; Heinzle, Elmar, ACS Catalysis, 2015, 5(3), 1407-1413

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) ,  Dipotassium phosphate ,  Monopotassium phosphate ,  Ammonium sulfate Solvents: Water ;  108 h, 28 °C
Reference
Effect of cultivation scale and shear stress on cell growth and oxytetracycline production by Streptomyces rimosus in semi-defined medium
Omar, Hoda; Elsayed, Elsayed A.; Kenawy, Ahmed A.; Wadaan, Mohamed A.; El Enshasy, Hesham A., Journal of Pure & Applied Microbiology, 2014, 8(1), 121-128

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